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Compound of Interest

2-Amino(~2~H_4_)ethyl
Compound Name:
dihydrogen phosphate

Cat. No.: B140112

A Note on Nomenclature: The compound "2-Amino(2H_4 )ethyl dihydrogen phosphate™ as
specified in the query is not a recognized chemical name. The notation "(2H_4 )" is chemically
ambiguous. This guide will focus on the well-characterized and structurally similar compound,
2-Aminoethyl dihydrogen phosphate, which is the likely intended subject of the query. This
compound is also commonly known by its synonyms, including O-Phosphoethanolamine and
Colamine phosphoric acid.

Executive Summary

2-Aminoethyl dihydrogen phosphate, also known as O-Phosphoethanolamine, is a vital
intermediate metabolite in the biosynthesis of phosphatidylethanolamine (PE), a key
component of cellular membranes.[1][2] This primary amine is found at high intracellular
concentrations in various tissues and plays a role in numerous cellular functions such as
membrane stabilization, osmoregulation, and cell proliferation.[3] Recent research has
highlighted its potential as an anti-proliferative and pro-apoptotic agent in cancer cell lines,
making it a molecule of significant interest in drug development.[3][4] This document provides a
comprehensive overview of its chemical properties, biological significance, associated signaling
pathways, and relevant experimental methodologies.

Chemical and Physical Properties
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2-Aminoethyl dihydrogen phosphate is a water-soluble organic compound. Its key properties
are summarized in the table below.

Property Value Reference(s)
CAS Number 1071-23-4

Molecular Formula C2HsNO4P

Molecular Weight 141.06 g/mol

Linear Formula H2NCH2CH20PO(OH)2
Melting Point 233-245 °C

Boiling Point 335.8°C

Solubility Soluble in water (100 mg/mL)
LDso (oral, Rat) 5820 mg/kg

Appearance Powder

Storage Temperature 2-30°C

Biological Significance and Therapeutic Potential

O-Phosphoethanolamine is a central molecule in phospholipid metabolism. It serves as a
precursor in the Kennedy pathway for the synthesis of phosphatidylethanolamine (PE), which
constitutes a significant portion of cellular phospholipids and is crucial for membrane integrity
and function.

Beyond its structural role, O-Phosphoethanolamine has been implicated in several cellular
processes:

o Anti-tumor Activity: Studies have demonstrated that 2-Aminoethyl dihydrogen phosphate
exhibits cytotoxic effects on various tumor cell lines, including breast cancer (MCF-7, MDA-
MB-231), melanoma (B16F10, SKMEL-28, MEWO), lung cancer (H292), and leukemia (K-
562). It has been shown to have anti-proliferative potential and to be an apoptosis modulator.
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o Pro-apoptotic Effects: Treatment of cancer cells with 2-Aminoethyl dihydrogen phosphate
has been associated with an increase in the expression of pro-apoptotic markers such as
TNF-a, Caspase 3, Cytochrome c, and p53.

o Neuromodulation: Due to its structural similarity to the inhibitory neurotransmitter GABA, O-
Phosphoethanolamine is thought to have a role in neuromodulation. Its levels have been
found to be decreased in post-mortem brains of Alzheimer's disease patients.

o Metabolic Regulation: As an intermediate in phospholipid synthesis, it is connected to cellular
energy and lipid metabolism. Dysregulation of its metabolism can impact mitochondrial
activity and lipogenesis.

Recent studies have explored the synergistic effects of 2-Aminoethyl dihydrogen phosphate
with other drugs. For instance, its combination with cell metabolism-modulating drugs has
shown a synergistic and pro-apoptotic effect in in-vitro models of Ehrlich ascites tumor.

Signaling Pathways
The Kennedy Pathway (CDP-Ethanolamine Branch)

The primary pathway involving O-Phosphoethanolamine is the Kennedy pathway, which
synthesizes phosphatidylethanolamine (PE). This pathway is crucial for maintaining the
phospholipid composition of cellular membranes.
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Metabolic Stress Response

SELENOI Deficiency

(Reduced PE Synthesis)

leads to

ATP Accumulation

Lipogenesis Stress Resistance
(via SBP-1/SREBP) (via DAF-16/FoxO)

Cell Proliferation
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MTT Assay Workflow

1. Seed cellsin a
96-well plate

l

2. Treat with varying
concentrations of 2-AEH2P

l

3. Incubate for 24h

l

4. Add MTT reagent

l

5. Incubate for 3-4h
(Formazan crystal formation)

l

6. Add solubilization
solution (e.g., DMSO)

l

7. Measure absorbance
at ~570nm

8. Calculate cell viability (%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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